Cas no 4064-09-9 (Hellebrigenin, 3-acetate)

• Product Name: Hellebrigenin, 3-acetate
• CAS No: 4064-09-9
• MF: C₂₆H₃₄O₇
• MW: 458.543968677521
• CID: 926006
• PubChem ID: 19985
• Update Time: 2025-04-19

Hellebrigenin, 3-acetate Chemical and Physical Properties

Names and Identifiers

• Hellebrigenin, 3-acetate
• 3-O-acetylhellebrigenin;hellebrigenin-3-acetate;
• 5.beta.-Bufa-20, 3.beta.,5,14-trihydroxy-19-oxo-, 3-acetate
• C08867
• Hellebrigenin 3-acetate
• CHEBI:5644
• Bufa-20, 3-(acetyloxy)-5,14-dihydroxy-19-oxo-, (3.beta.,5.beta.)-
• 4064-09-9
• AC1Q6ASK
• [(3S,5S,8R,9S,10S,13R,14S,17R)-10-formyl-5,14-dihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Q27106846
• HELLEBRIGENIN-3-ACETATE
• NSC106676
• AC1L6I64
• NSC-106676
• 19-Oxo-3-beta,5,14-trihydroxy-5-beta-bufa-20,22-dienolide-3-acetate
• NSC 106676
• 5-beta-BUFA-20,22-DIENOLIDE, 3-beta,5,14-TRIHYDROXY-19-OXO-, 3-ACETATE
• BRN 0065090
• 5beta-Bufa-20,22-dienolide, 3beta,5,14-trihydroxy-19-oxo-, 3-acetate
• 4-18-00-03180 (Beilstein Handbook Reference)
• Bufa-20,22-dienolide, 3-(acetyloxy)-5,14-dihydroxy-19-oxo-, (3-beta,5-beta)-

• Inchi： 1S/C26H34O7/c1-16(28)33-18-5-10-24(15-27)20-6-9-23(2)19(17-3-4-22(29)32-14-17)8-12-26(23,31)21(20)7-11-25(24,30)13-18/h3-4,14-15,18-21,30-31H,5-13H2,1-2H3/t18-,19+,20-,21+,23+,24-,25-,26-/m0/s1
• InChI Key： VIOBLZMEZRNYRR-XDFZRXKSSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)OC(C)=O

Computed Properties

• Exact Mass: 458.23000
• Monoisotopic Mass: 458.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 114.04000
• LogP: 3.10660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives